Cas no 53821-46-8 (Methyl 3-methylquinoline-2-carboxylate)

Methyl 3-methylquinoline-2-carboxylate structure

53821-46-8 structure

Product Name:Methyl 3-methylquinoline-2-carboxylate

CAS No:53821-46-8

MF:C₁₂H₁₁NO₂

MW:201.221243143082

MDL:MFCD27923159

CID:356297

PubChem ID:10954600

Update Time:2025-04-19

Methyl 3-methylquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-methylquinoline-2-carboxylate
- SCHEMBL8905796
- 2-Methoxycarbonyl-3-methylquinoline
- 53821-46-8
- AKOS022176555
- EN300-260925
- Z1862016110
- SB69793
- QPMSEXVWDWSUNK-UHFFFAOYSA-N
- Methyl3-methylquinoline-2-carboxylate
- DTXSID30449645
- MDL： MFCD27923159
- Inchi： 1S/C12H11NO2/c1-8-7-9-5-3-4-6-10(9)13-11(8)12(14)15-2/h3-7H,1-2H3
- InChI Key： QPMSEXVWDWSUNK-UHFFFAOYSA-N
- SMILES： O(C)C(C1=C(C)C=C2C=CC=CC2=N1)=O

Computed Properties

Exact Mass: 201.07903
Monoisotopic Mass: 201.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 39.2Å²

Experimental Properties

PSA: 39.19

Methyl 3-methylquinoline-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM143902-1g	methyl 3-methylquinoline-2-carboxylate	53821-46-8	95%	1g	$660	2021-08-05
Chemenu	CM143902-1g	methyl 3-methylquinoline-2-carboxylate	53821-46-8	95%	1g	$***	2023-05-30
Alichem	A189007749-1g	Methyl 3-methylquinoline-2-carboxylate	53821-46-8	95%	1g	$624.80	2023-09-01
eNovation Chemicals LLC	Y1106164-5g	methyl 3-methylquinoline-2-carboxylate	53821-46-8	95%	5g	$2600	2024-07-23
Enamine	EN300-260925-0.05g	methyl 3-methylquinoline-2-carboxylate	53821-46-8	95%	0.05g	$212.0	2024-06-18
Enamine	EN300-260925-0.1g	methyl 3-methylquinoline-2-carboxylate	53821-46-8	95%	0.1g	$317.0	2024-06-18
Enamine	EN300-260925-0.25g	methyl 3-methylquinoline-2-carboxylate	53821-46-8	95%	0.25g	$452.0	2024-06-18
Enamine	EN300-260925-0.5g	methyl 3-methylquinoline-2-carboxylate	53821-46-8	95%	0.5g	$713.0	2024-06-18
Enamine	EN300-260925-1.0g	methyl 3-methylquinoline-2-carboxylate	53821-46-8	95%	1.0g	$914.0	2024-06-18
Enamine	EN300-260925-2.5g	methyl 3-methylquinoline-2-carboxylate	53821-46-8	95%	2.5g	$1791.0	2024-06-18

Methyl 3-methylquinoline-2-carboxylate Related Literature

1. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
2. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
3. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
4. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
5. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026

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